Cas no 7037-13-0 (3-Heptenoic acid,2-ethyl-4-methyl-, methyl ester)

• Product name: 3-Heptenoic acid,2-ethyl-4-methyl-, methyl ester
• CAS No: 7037-13-0
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 578902
• PubChem ID: 6450213

3-Heptenoic acid,2-ethyl-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Heptenoic acid,2-ethyl-4-methyl-, methyl ester
• methyl (E,2R)-2-ethyl-4-methylhept-3-enoate
• 7037-13-0
• 3-Heptenoic acid, 2-ethyl-4-methyl-, methyl ester

• Inchi： InChI=1S/C11H20O2/c1-5-7-9(3)8-10(6-2)11(12)13-4/h8,10H,5-7H2,1-4H3/b9-8+/t10-/m1/s1
• InChI Key： PRLUVOLIWGMYOV-AAXQSMANSA-N
• SMILES： CCCC(=CC(CC)C(=O)OC)C

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.6

Experimental Properties

• Density: 0.888
• Boiling Point: 226.7°Cat760mmHg
• Flash Point: 76°C
• Refractive Index: 1.439
• PSA: 26.3